![molecular formula C20H24FN5O B7455982 [4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanone](/img/structure/B7455982.png)
[4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanone, also known as FP-MDMB-4en-PINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It belongs to the class of indazole-based synthetic cannabinoids and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201.
Mechanism of Action
[4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanonePINACA acts as a potent agonist of the cannabinoid receptor CB1. It binds to the receptor with high affinity and activates downstream signaling pathways, leading to the release of neurotransmitters such as dopamine and serotonin. The activation of CB1 receptors in the brain is responsible for the psychoactive effects of [4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanonePINACA.
Biochemical and Physiological Effects
The biochemical and physiological effects of [4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanonePINACA are similar to those of other synthetic cannabinoids. It can cause a range of effects such as euphoria, relaxation, altered perception, and impaired memory and cognition. It can also cause adverse effects such as anxiety, paranoia, and psychosis. The long-term effects of [4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanonePINACA on the brain and other organs are not well understood.
Advantages and Limitations for Lab Experiments
[4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanonePINACA has several advantages for lab experiments. It is a potent and selective agonist of the CB1 receptor, making it a useful tool for studying the endocannabinoid system. It is also relatively easy to synthesize and can be obtained in large quantities. However, [4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanonePINACA has several limitations. Its psychoactive effects can make it difficult to use in behavioral studies, and its long-term effects on the brain and other organs are not well understood.
Future Directions
There are several future directions for research on [4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanonePINACA. One area of interest is the development of more selective agonists of the CB1 receptor that do not have psychoactive effects. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on the brain and other organs. Finally, the development of new synthetic cannabinoids with different structural features and pharmacological profiles may lead to the discovery of novel therapeutic agents for a range of disorders.
Synthesis Methods
The synthesis of [4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanonePINACA involves the reaction of 4-fluorophenylpiperazine with 1-(pyrimidin-2-yl)piperidin-4-yl)methanone in the presence of a catalyst such as trifluoroacetic acid. The resulting product is then purified using chromatography techniques to obtain the final product. The synthesis of [4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanonePINACA is relatively simple and can be carried out in a standard laboratory setting.
Scientific Research Applications
[4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanonePINACA has been extensively studied in the field of synthetic cannabinoids research. It has been used as a tool to investigate the effects of synthetic cannabinoids on the endocannabinoid system and to understand the underlying mechanisms of action. [4-(4-Fluorophenyl)piperazin-1-yl][1-(pyrimidin-2-yl)piperidin-4-yl]methanonePINACA has also been used to study the pharmacological effects of synthetic cannabinoids on behavior, memory, and cognition in animal models.
Properties
IUPAC Name |
[4-(4-fluorophenyl)piperazin-1-yl]-(1-pyrimidin-2-ylpiperidin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24FN5O/c21-17-2-4-18(5-3-17)24-12-14-25(15-13-24)19(27)16-6-10-26(11-7-16)20-22-8-1-9-23-20/h1-5,8-9,16H,6-7,10-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSJXGIKQCMJGMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N2CCN(CC2)C3=CC=C(C=C3)F)C4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.